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Compound of Interest

Compound Name: 2-Chloroethanol-1,1,2,2-d4

CAS No.: 117067-62-6

Cat. No.: B122097

Get Quote

Part 1: Executive Summary & Chemical Identity
The Core Directive: This guide supersedes standard Safety Data Sheets (SDS) by integrating

toxicological mechanisms with practical, high-containment laboratory protocols. Deuterated 2-

chloroethanol (2-CE-d4) is not merely a solvent; it is a lethal alkylating precursor used in NMR

metabolomics and pharmaceutical synthesis.

While isotopically labeled, 2-CE-d4 retains the extreme toxicity of its non-deuterated parent. Its

high volatility and dermal permeability make it a "silent killer"—odor is a poor warning property.

This guide mandates a Zero-Skin-Contact policy and prioritizes engineering controls

(Glovebox/Schlenk line) over PPE alone.

Comparative Properties: Parent vs. Deuterated
The physical properties of the deuterated analog closely mimic the parent, but the cost and

application demand higher precision in handling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b122097#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
2-Chloroethanol
(Unlabeled)

2-Chloroethanol-
1,1,2,2-d4

Significance

CAS Number 107-07-3 117067-62-6
Unique identifier for

inventory tracking.[1]

Molecular Weight 80.51 g/mol 84.54 g/mol
Mass shift used in

MS/NMR analysis.

Boiling Point 129 °C ~128-129 °C
High volatility requires

fume management.

Flash Point
55-60 °C (Closed

Cup)
~55-60 °C

Flammable Liquid

(Cat 3). Grounding

required.[2][3]

Solubility Miscible in water Miscible in water

Rapid systemic

absorption if washed

into drains/skin.

GHS Hazard
Acute Tox. 1

(Dermal/Inhal)

Acute Tox. 1

(Dermal/Inhal)

Fatal in contact with

skin.

Part 2: The Toxicology of Ethylene Chlorohydrins[7]
Mechanism of Action: The "Lethal Synthesis"
The danger of 2-chloroethanol lies not in the molecule itself, but in its metabolic activation.

Upon entry (inhalation or dermal), it is oxidized by Alcohol Dehydrogenase (ADH).

Bioactivation: ADH converts 2-CE into Chloroacetaldehyde, a highly reactive alkylating

agent.

Glutathione Depletion: Chloroacetaldehyde rapidly conjugates with cellular Glutathione

(GSH).[4]

Mitochondrial Collapse: Once GSH is depleted, oxidative stress destroys mitochondrial

function, leading to metabolic acidosis, renal failure, and cardiac arrest.
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Note on Isotope Effect: While deuterium substitution (C-D bonds) is stronger than C-H,

potentially slowing metabolism (Kinetic Isotope Effect), safety protocols must assume the

toxicity rate is identical to the non-deuterated form.

Visualization: Metabolic Pathway & Intervention
The following diagram illustrates the lethal pathway and the mechanism of the antidote

(Fomepizole).
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Caption: Metabolic activation of 2-Chloroethanol by ADH into toxic Chloroacetaldehyde.

Fomepizole acts as the critical shut-off switch.

Part 3: Operational Controls & Protocols
Engineering Controls

Primary: Inert Atmosphere Glovebox (Nitrogen/Argon). This is the only method that

guarantees zero inhalation and zero skin contact.

Secondary: Chemical Fume Hood with face velocity >100 fpm. Strictly prohibited on open

bench.

Protocol A: Safe Transfer for NMR Preparation
Objective: Transfer 0.5 mL of 2-CE-d4 into an NMR tube without exposure.

Prerequisites:

Double Nitrile Gloves (0.11 mm min) or Silver Shield® Laminate gloves.

Fume hood active or Glovebox.
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Activated Charcoal trap nearby.

Step-by-Step Methodology:

Vessel Inspection: Ensure the receiving NMR tube is free of cracks. Label it before handling

the toxicant.

Syringe Selection: Use a gas-tight glass syringe (e.g., Hamilton) with a Luer-lock needle. Do

not use plastic disposable syringes as 2-CE can swell/degrade certain polymers.

The Transfer:

In Glovebox: Open the 2-CE-d4 septum vial. Draw 0.5 mL. Inject slowly into the NMR

tube. Cap the tube immediately.

In Fume Hood: Keep the sash at the lowest working position. Perform the transfer over a

spill tray lined with absorbent pads.

Decontamination: Immediately draw Acetone into the syringe and expel into a dedicated

"Halogenated Waste" container containing 5% Sodium Thiosulfate (to quench trace

alkylators).

Secondary Containment: Place the sealed NMR tube inside a secondary shatter-proof

plastic tube for transport to the spectrometer.

Protocol B: Emergency Spill Response
Scenario: A 1 mL ampule shatters inside the fume hood.

Immediate Action:

Breath Hold & Sash Down: Immediately close the hood sash fully.

Evacuate: Alert the lab ("SPILL! EVACUATE!"). Clear the room for 15 minutes to allow the

hood to exhaust vapors.

Re-entry (PPE Upgrade): Re-enter only with Self-Contained Breathing Apparatus (SCBA) or

a full-face respirator with Organic Vapor cartridges if the spill is confirmed contained in the
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hood.

Neutralization: Cover the spill with Vermiculite or Activated Carbon. Do not use paper towels

(increases surface area for evaporation).

Disposal: Scoop material into a jar, seal, and label as "Acute Toxin - Debris."

Part 4: Medical Management & Emergency Logic
Critical Warning: There is a "latent period" between exposure and symptoms. A patient may feel

fine for 1-2 hours before rapid collapse. Treat exposure history, not just symptoms.

Antidote Strategy
Medical professionals should treat 2-CE poisoning similarly to Ethylene Glycol or Methanol

poisoning.

Fomepizole (4-methylpyrazole): The gold standard. It competitively inhibits ADH, preventing

the formation of Chloroacetaldehyde.

Ethanol Therapy: If Fomepizole is unavailable, ethanol can be used to saturate ADH

enzymes (less preferred due to CNS depression).

N-Acetylcysteine (NAC): Administered to replenish Glutathione reserves and scavenge

reactive metabolites.

Hemodialysis: Required in severe cases to remove the parent compound and correct

metabolic acidosis.

Visualization: Emergency Decision Matrix
This logic flow guides the immediate response to potential exposure.[2]
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Caption: Decision matrix for immediate response to 2-Chloroethanol exposure events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. isotope.com [isotope.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. Ethylene Glycol | Medical Management Guidelines | Toxic Substance Portal | ATSDR
[wwwn.cdc.gov]

4. DSpace-CRIS [zora.uzh.ch]

To cite this document: BenchChem. [Technical Guide: Risk Management & Handling of
Deuterated 2-Chloroethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122097/docs#technical-guide-risk-management-
handling-of-deuterated-2-chloroethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F20056735%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F11527230%2F
https://www.benchchem.com/product/b122097?utm_src=pdf-custom-synthesis#bc-rfq
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/2-chloroethanol-1-1-2-2-d4-dlm-1928-1-2
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA36636~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:24:44~~2-Chloroethanol~~
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=82&toxid=21
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=82&toxid=21
https://www.zora.uzh.ch/bitstreams/f859a876-b0a6-461e-9a56-57209ba6d959/download
https://www.benchchem.com/product/b122097/docs#technical-guide-risk-management-handling-of-deuterated-2-chloroethanol
https://www.benchchem.com/product/b122097/docs#technical-guide-risk-management-handling-of-deuterated-2-chloroethanol
https://www.benchchem.com/product/b122097/docs#technical-guide-risk-management-handling-of-deuterated-2-chloroethanol
https://www.benchchem.com/product/b122097/docs#technical-guide-risk-management-handling-of-deuterated-2-chloroethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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